2-(2-methylphenyl)ethane-1-sulfonamide
Overview
Description
2-(2-Methylphenyl)ethane-1-sulfonamide, also known as MESNA, is an important organic molecule and a common sulfonamide. It is widely used in the synthesis of other organic molecules, as well as in scientific research applications.
Mechanism of Action
2-(2-methylphenyl)ethane-1-sulfonamide acts as an inhibitor of several enzymes, including cyclooxygenases and lipoxygenases. It has also been shown to inhibit the activity of several other enzymes, such as proteases, phospholipases, and phosphodiesterases. In addition, this compound has been shown to inhibit the activity of several receptors, such as the histamine H1 receptor.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cell proliferation, and induce apoptosis in certain cells. In addition, this compound has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been shown to reduce the activity of certain enzymes, such as cyclooxygenases.
Advantages and Limitations for Lab Experiments
2-(2-methylphenyl)ethane-1-sulfonamide has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of solvents. In addition, it is non-toxic and can be used in a variety of reactions. However, it is important to note that this compound is not very soluble in water, and it can react with other compounds in the reaction mixture.
Future Directions
There are several potential future directions for 2-(2-methylphenyl)ethane-1-sulfonamide. It could be used in the synthesis of more complex organic molecules, such as peptides and proteins. It could also be used in the development of new drugs and agrochemicals. In addition, this compound could be used in the synthesis of polymers and metal complexes. Finally, it could be used in the development of new enzyme assays and in the study of enzyme inhibition.
Synthesis Methods
2-(2-methylphenyl)ethane-1-sulfonamide is typically synthesized by reacting 2-methylphenol with ethanesulfonyl chloride in the presence of a base, such as sodium hydroxide. The reaction produces a sulfonamide and can be carried out in a variety of solvents. The reaction is exothermic and can be conducted at various temperatures, depending on the desired product.
Scientific Research Applications
2-(2-methylphenyl)ethane-1-sulfonamide is used in a variety of scientific research applications. It is commonly used as a reagent in the synthesis of other organic molecules, such as pharmaceuticals and agrochemicals. It is also used as a catalyst in the synthesis of polymers and as a chelating agent in the synthesis of metal complexes. In addition, this compound is used in the synthesis of peptides and proteins, and as a substrate for enzyme assays.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(2-methylphenyl)ethane-1-sulfonamide can be achieved through a two-step reaction process. The first step involves the synthesis of 2-(2-methylphenyl)ethan-1-amine, which is then reacted with sulfonamide to form the final product.", "Starting Materials": [ "2-methylacetophenone", "methylmagnesium bromide", "ammonium chloride", "sulfonamide" ], "Reaction": [ "Step 1: Synthesis of 2-(2-methylphenyl)ethan-1-amine", "2-methylacetophenone is reacted with methylmagnesium bromide in anhydrous ether to form 2-methyl-1-phenylpropan-1-ol.", "2-methyl-1-phenylpropan-1-ol is then treated with ammonium chloride in ethanol to form 2-(2-methylphenyl)ethan-1-amine.", "Step 2: Formation of 2-(2-methylphenyl)ethane-1-sulfonamide", "2-(2-methylphenyl)ethan-1-amine is reacted with sulfonamide in the presence of a base such as sodium hydroxide to form 2-(2-methylphenyl)ethane-1-sulfonamide." ] } | |
| 919354-00-0 | |
Molecular Formula |
C9H13NO2S |
Molecular Weight |
199.27 g/mol |
IUPAC Name |
2-(2-methylphenyl)ethanesulfonamide |
InChI |
InChI=1S/C9H13NO2S/c1-8-4-2-3-5-9(8)6-7-13(10,11)12/h2-5H,6-7H2,1H3,(H2,10,11,12) |
InChI Key |
NYNWVPBASGYWTF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1CCS(=O)(=O)N |
Purity |
95 |
Origin of Product |
United States |
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